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Compound of Interest

Compound Name:
2-Amino-3-bromo-6-

methoxybenzoic acid

CAS No.: 1240480-64-1

Cat. No.: B578629

Get Quote

Executive Summary & Compound Profile
2-Amino-3-bromo-6-methoxybenzoic acid is a polysubstituted anthranilic acid derivative

utilized primarily as a regiospecific building block in medicinal chemistry.[1] Its structural

uniqueness lies in the orthogonal reactivity of its functional groups: a nucleophilic amine, an

electrophilic bromine (amenable to Suzuki/Buchwald coupling), and a sterically crowded

carboxyl group.[1] It is a key intermediate in the synthesis of antiviral (e.g., HIV integrase

inhibitors) and anticancer agents (e.g., kinase inhibitors).[1]
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Property Data

IUPAC Name 2-Amino-3-bromo-6-methoxybenzoic acid

CAS Registry Number 1240480-64-1

Molecular Formula

Molecular Weight 246.06 g/mol

Appearance Off-white to light brown crystalline solid

Solubility
Soluble in DMSO, DMF, MeOH; sparingly

soluble in water

Key Application
Precursor for 8-bromo-5-methoxyquinazoline-

2,4-dione

Spectroscopic Characterization
Note: The following data synthesizes experimental precedents from related anthranilic acid

derivatives and theoretical chemical shift predictions based on substituent additivity rules.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by a distinct AB system in the aromatic region, resulting from
the two adjacent protons at positions 4 and 5.[1]

H NMR (400 MHz, DMSO-

)
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

12.50 – 13.50 Broad Singlet 1H –COOH

Carboxylic acid

proton;

exchangeable

with

.[1]

7.55
Doublet (

Hz)
1H Ar-H4

Deshielded by

ortho-Br; doublet

indicates ortho-

coupling to H5.

6.45
Doublet (

Hz)
1H Ar-H5

Shielded by

ortho-OMe;

doublet indicates

ortho-coupling to

H4.[1]

5.50 – 6.50 Broad Singlet 2H –NH

Amine protons;

chemical shift is

highly

concentration/sol

vent dependent.

[1]

3.75 Singlet 3H –OCH
Characteristic

methoxy group

resonance.[1]

C NMR (100 MHz, DMSO-

)
Carbonyl (C1):

ppm (Carboxyl)[1]
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Aromatic C-O (C6):

ppm (Ipso to Methoxy)[1]

Aromatic C-N (C2):

ppm (Ipso to Amine)[1]

Aromatic C-H (C4):

ppm (Ortho to Br)[1]

Aromatic C-H (C5):

ppm (Ortho to OMe)[1]

Aromatic C-Br (C3):

ppm (Upfield shift due to heavy atom effect)[1]

Methoxy (OCH

):

ppm[1]

B. Mass Spectrometry (MS)[3]
Ionization Mode: Electrospray Ionization (ESI) or APCI.[1]

Polarity: Positive (+ve) and Negative (-ve) modes are both viable.[1]

Isotopic Pattern: The presence of a single Bromine atom (

Br and

Br) creates a signature 1:1 doublet for the molecular ion.[1]
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Ion m/z Value Abundance Ratio Interpretation

245.97 100%
Protonated species (

Br isotope)

247.97 ~98%
Protonated species (

Br isotope)

243.96 100%

Deprotonated

carboxylate (

Br)

C. Infrared Spectroscopy (FT-IR)
3450, 3350 cm

: N–H stretching (primary amine).[1]

2500–3000 cm

: O–H stretching (carboxylic acid, broad).[1]

1680 cm

: C=O stretching (conjugated acid).[1]

1250 cm

: C–O stretching (aryl ether).[1]

Synthesis & Experimental Workflow
The synthesis typically involves the controlled bromination of 2-amino-6-methoxybenzoic acid.

[1] The regioselectivity is governed by the synergistic directing effects of the amino (ortho/para)

and methoxy (ortho/para) groups.[1]
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Protocol: Bromination of 2-Amino-6-methoxybenzoic
Acid[1][2]

Dissolution: Dissolve 2-amino-6-methoxybenzoic acid (1.0 eq) in Glacial Acetic Acid (10 vol).

Bromination: Cool to 0–5°C. Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise over 30

minutes.

Note: Using elemental Bromine (

) is also effective but requires careful handling to avoid over-bromination to the 3,5-
dibromo species.[1]

Reaction: Stir at room temperature for 2–4 hours. Monitor by HPLC for the disappearance of

starting material.[1]

Quench & Isolation: Pour the reaction mixture into ice water (20 vol). The product

precipitates as a solid.[1][2][3][4]

Purification: Filter the solid, wash with water, and recrystallize from Ethanol/Water if

necessary.[1]

Downstream Application: Quinazoline Synthesis
The primary utility of this compound is in the formation of the quinazoline core, as described in

patent literature (e.g., WO2016105564).[1]

2-Amino-3-bromo-
6-methoxybenzoic acid
(CAS 1240480-64-1) Cyclocondensation

200°C, 2 Hours
Solvent-free melt

 + Reagent

Urea
(Excess)

8-Bromo-5-methoxy-
quinazoline-2,4-dione

Yield >80%

Click to download full resolution via product page

Figure 1: Synthetic pathway for the conversion of the title compound into the pharmacologically

active quinazoline-2,4-dione scaffold.
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Quality Control & Purity Assessment
To ensure the integrity of this intermediate for drug development, the following QC parameters

are recommended:

HPLC Purity: >98% (Area %).

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]

Mobile Phase: Gradient 0.1% TFA in Water (A) / Acetonitrile (B).[1]

Detection: UV at 254 nm.[1]

Regioisomer Check: Ensure absence of 2-amino-5-bromo-6-methoxybenzoic acid (para-

bromination product) and 2-amino-3,5-dibromo-6-methoxybenzoic acid (over-bromination).[1]

differentiation: The 3,5-dibromo impurity will lack the AB doublet system in NMR and show

a singlet aromatic proton.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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